Cas no 99172-76-6 (Benzene, [(2,2-dimethoxyethyl)thio]-)

• Product Name: Benzene, [(2,2-dimethoxyethyl)thio]-
• CAS No: 99172-76-6
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 1991681
• PubChem ID: 10584119
• Update Time: 2025-04-21

Benzene, [(2,2-dimethoxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-(phenylthio)acetaldehyde dimethyl acetal
• Benzene, [(2,2-dimethoxyethyl)thio]-
• SCHEMBL3224927
• [(2,2-Dimethoxyethyl)thio]benzene
• EN300-395110
• 99172-76-6
• DB-346296
• AKOS014320945
• DTXSID401299634
• [(2,2-DIMETHOXYETHYL)SULFANYL]BENZENE

• Inchi： 1S/C10H14O2S/c1-11-10(12-2)8-13-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3
• InChI Key： UDZBKUHTILSBLV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(OC)OC

Computed Properties

• Exact Mass: 198.07145086Da
• Monoisotopic Mass: 198.07145086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų